3-cyclopropyl-1-phenyl-1H-pyrazole

• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 3-cyclopropyl-1-phenylpyrazole
• InChI: InChI=1S/C12H12N2/c1-2-4-11(5-3-1)14-9-8-12(13-14)10-6-7-10/h1-5,8-10H,6-7H2
• InChI Key: OEWSYKLASVSAMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C=C2)C3=CC=CC=C3

Description

3-cyclopropyl-1-phenyl-1H-pyrazole is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2E)-1-cyclopropyl-3-(dimethylamino)prop-2-en-1-one (327 mg, 2.35 mmol) and phenylhydrazine (0.35 ml, 3.5 mmol) were added to ethanol (5 ml). The reaction mixture was heated to 150° C. in the Biotage Initiator Series microwave reactor. After 30 minutes, the reaction mixture was cooled and concentrated. The residue was purified by column chromatography on silica gel (ethyl acetate/hexanes gradient) to afford 3-cyclopropyl-1-phenyl-1H-pyrazole (faster eluting isomer) and 5-cyclopropyl-1-phenyl-1H-pyrazole (slower eluting isomer).